3-isopropyl-5-{[2-(6-methoxy-2,3-dihydro-1H-inden-5-yl)-1H-imidazol-1-yl]methyl}isoxazole

• IUPAC Name: 5-[[2-(6-methoxy-2,3-dihydro-1H-inden-5-yl)imidazol-1-yl]methyl]-3-propan-2-yl-1,2-oxazole
• InChI: InChI=1S/C20H23N3O2/c1-13(2)18-11-16(25-22-18)12-23-8-7-21-20(23)17-9-14-5-4-6-15(14)10-19(17)24-3/h7-11,13H,4-6,12H2,1-3H3
• InChI Key: AYUOLTGYNOCWFN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC(=C1)CN2C=CN=C2C3=C(C=C4CCCC4=C3)OC
• Molecular Formula: C20H23N3O2
• Molecular Weight: 337.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an isoxazole ring, an imidazole ring, and a dihydroindenyl group. The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through multi-step organic reactions. For example, the imidazole ring can be synthesized through the condensation of an aldehyde with a primary amine and α-haloketone.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The isoxazole and imidazole rings are aromatic, which could contribute to the compound’s stability and reactivity.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the isoxazole and imidazole rings, as well as the methoxy and isopropyl groups. These groups could potentially undergo a variety of chemical reactions, including electrophilic substitution and nucleophilic addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the isoxazole and imidazole rings could contribute to its polarity and solubility.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. For example, many indole and imidazole derivatives have been found to have antiviral, anti-inflammatory, and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. For example, many organic compounds can be harmful if ingested or inhaled, and some may be flammable.

Future Directions

Future research could explore the synthesis, characterization, and potential applications of this compound. Given the biological activity of similar compounds, it could be of interest in the development of new pharmaceuticals.